Cas no 23927-13-1 (Cyclo(-D-Ala-D-Ala))

• Product Name: Cyclo(-D-Ala-D-Ala)
• CAS No: 23927-13-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00236939
• CID: 827404
• PubChem ID: 676439
• Update Time: 2025-07-21

Cyclo(-D-Ala-D-Ala) Chemical and Physical Properties

Names and Identifiers

• Cyclo(-D-Ala-D-Ala)
• (3R,6R)-3,6-dimethylpiperazine-2,5-dione
• (3R,6R)-Dimethyl-piperazine-2,5-dione
• Cyclo(D-Ala-D-Ala)
• D-Alanine anhydride
• starbld0009559
• AKOS006274201
• Alanine anhydride, cis-(+)-
• DTXSID50350289
• 23927-13-1
• CS-0357210
• WMN9UY0GSE
• MFCD00236939
• AT17302
• UNII-WMN9UY0GSE
• SCHEMBL13074412
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6R)-
• Cyclo(D-alanyl-D-alanyl)
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R-cis)-
• CHEMBL4468051

• MDL： MFCD00236939
• Inchi： 1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m1/s1
• InChI Key： WWISPHBAYBECQZ-QWWZWVQMSA-N
• SMILES： O=C1[C@@H](C)NC([C@@H](C)N1)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclo(-D-Ala-D-Ala)

Recent Advances in Cyclo(-D-Ala-D-Ala) Research and Its Implications for Chemical Biology and Medicine

The cyclic dipeptide Cyclo(-D-Ala-D-Ala) (CAS: 23927-13-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its diketopiperazine (DKP) ring structure, serves as a critical scaffold in peptide-based drug design and microbial resistance studies. Recent studies have explored its role as a mimic of bacterial cell wall components, particularly in the context of vancomycin resistance mechanisms.

A 2023 study published in Nature Chemical Biology elucidated the molecular interactions between Cyclo(-D-Ala-D-Ala) and vancomycin-resistant Enterococci (VRE). Using X-ray crystallography and NMR spectroscopy, researchers demonstrated that this cyclic dipeptide competitively inhibits the binding of altered peptidoglycan precursors (e.g., D-Ala-D-Lac) to vancomycin, suggesting potential as a lead compound for novel antibiotics targeting resistant strains. The study specifically highlighted the importance of the 23927-13-1 scaffold in maintaining binding affinity while overcoming resistance.

In parallel, advances in synthetic methodologies have enabled the production of Cyclo(-D-Ala-D-Ala) derivatives with enhanced pharmacokinetic properties. A 2024 Journal of Medicinal Chemistry report detailed a novel solid-phase synthesis approach that incorporates fluorinated analogs (e.g., 23927-13-1-F4) with improved membrane permeability. These derivatives showed 3-fold greater efficacy against methicillin-resistant Staphylococcus aureus (MRSA) biofilms compared to the parent compound, while maintaining low cytotoxicity in human cell lines (IC50 > 100 μM).

The compound's role extends beyond antimicrobial applications. Recent work in Cell Chemical Biology (2024) identified Cyclo(-D-Ala-D-Ala) as an allosteric modulator of TLR2-mediated immune responses. Through high-throughput screening of 23927-13-1-based libraries, researchers discovered analogs that selectively dampen pro-inflammatory cytokine production (TNF-α reduction by 60% at 10 μM) without compromising pathogen clearance—a finding with implications for autoimmune disease therapeutics.

Challenges remain in optimizing the drug-like properties of 23927-13-1 derivatives. A comprehensive ADMET analysis published in Molecular Pharmaceutics (2023) revealed that while Cyclo(-D-Ala-D-Ala) exhibits favorable metabolic stability (t1/2 > 4h in human liver microsomes), its aqueous solubility (0.8 mg/mL at pH 7.4) necessitates formulation improvements for parenteral delivery. Current strategies include PEGylation and nanoparticle encapsulation, with recent in vivo data showing 40% improved bioavailability in rat models.

Looking forward, the integration of computational approaches with 23927-13-1 research appears promising. A groundbreaking Science Advances study (2024) employed quantum mechanics/molecular mechanics (QM/MM) simulations to predict the binding energetics of Cyclo(-D-Ala-D-Ala) variants across 12 bacterial transpeptidases, identifying three high-potential targets for next-generation β-lactam adjuvants. This computational framework is now being applied to design clinical candidates expected to enter Phase I trials by 2025.

These collective advances position Cyclo(-D-Ala-D-Ala) as a versatile molecular platform addressing critical challenges in antibiotic resistance, immunomodulation, and targeted drug delivery. The compound's dual role as both a biological probe and therapeutic scaffold underscores its continued relevance in chemical biology and translational medicine research.